Cas no 1805952-62-8 (4-Amino-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile)

• Product Name: 4-Amino-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile
• CAS No: 1805952-62-8
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4916526
• Update Time: 2025-05-22

4-Amino-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C8H7F2N3O/c9-8(10)6-4(1-2-11)13-3-5(14)7(6)12/h3,8,14H,1H2,(H2,12,13)
• InChI Key： GBHQHBKFPJYLQZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CN=C1CC#N)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.1
• Topological Polar Surface Area: 82.9

Additional information on 4-Amino-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile

4-Amino-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1805952-62-8, known as 4-Amino-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include an amino group at the 4-position, a difluoromethyl substituent at the 3-position, a hydroxyl group at the 5-position, and an acetonitrile group at the 2-position of a pyridine ring. These functional groups confer the molecule with versatile chemical properties, making it a valuable building block for various applications.

Recent studies have highlighted the potential of 4-Amino-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the development of anticancer agents. The presence of the amino and hydroxyl groups provides opportunities for hydrogen bonding, which is crucial for molecular recognition and interaction with biological targets. Additionally, the difluoromethyl group introduces electronic and steric effects that can modulate the pharmacokinetic properties of the compound, enhancing its bioavailability and efficacy.

In terms of synthesis, 4-Amino-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile can be prepared through a variety of methods, including multi-component reactions and catalytic processes. Recent advancements in green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have successfully utilized microwave-assisted synthesis to streamline the process, reducing reaction times and minimizing waste generation. These developments underscore the commitment to sustainable practices in modern chemical research.

The applications of this compound extend beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. For example, studies have demonstrated its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to facilitate charge transport and emission characteristics. Furthermore, its hydroxyl group enables compatibility with various surface modification techniques, enhancing its utility in material science applications.

From an analytical standpoint, 4-Amino-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided insights into its molecular geometry, stability, and reactivity under different conditions. Such detailed characterization is essential for understanding its behavior in both synthetic and applied contexts.

In conclusion, 4-Amino-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and beyond. As ongoing research continues to uncover new possibilities for this compound, its significance in the chemical sciences is expected to grow further.